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Compound of Interest

Compound Name: RTI-13951-33

Cat. No.: B15606417 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of investigational compounds like RTI-13951-33 are critical for maintaining laboratory

safety and ensuring environmental compliance. In the absence of a specific Safety Data Sheet

(SDS) for RTI-13951-33, it is imperative to treat the substance as hazardous waste. The

following guide provides a comprehensive, step-by-step procedure for its safe handling and

disposal.

Chemical and Physical Properties
A summary of the known properties of RTI-13951-33 is crucial for safe handling and for

providing necessary information to your institution's Environmental Health and Safety (EHS)

department.
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Property Data

Chemical Name RTI-13951-33

Molecular Formula C₂₈H₃₅Cl₂N₃O₃[1]

Molecular Weight 532.50 g/mol [1]

Appearance Solid, white to light yellow[2]

Solubility

In Vitro: Soluble in DMSO (50 mg/mL) and water

(50 mg/mL) with sonication.[2] In Vivo: Can be

dissolved in saline or formulations containing

DMSO, PEG300, Tween-80, and saline.[1][3]

Chemical Class
Nitrogen-containing heterocyclic compound.[4]

[5][6]

Known Activity Potent and selective GPR88 agonist.[2]

Storage
Store at -20°C, sealed and away from moisture.

[1]

Experimental Protocol: Waste Disposal Workflow
The following protocol outlines the necessary steps for the safe disposal of RTI-13951-33 and

associated contaminated materials. This workflow is designed to comply with general

laboratory safety standards and hazardous waste regulations.

1. Initial Assessment and Personal Protective Equipment (PPE)

Hazard Evaluation: Due to the lack of specific toxicity data, assume RTI-13951-33 is toxic,

handle with care.

PPE Requirement: Always wear standard laboratory PPE, including a lab coat, safety

goggles, and chemical-resistant gloves, when handling RTI-13951-33 in solid form or in

solution.

2. Waste Segregation and Containment
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Unused or Expired Compound:

Do not dispose of solid RTI-13951-33 in the regular trash.

Place the original vial or a securely sealed container with the unused compound into a

designated hazardous waste container.

Liquid Waste (Solutions):

Collect all solutions containing RTI-13951-33 in a dedicated, leak-proof, and chemically

compatible container with a screw cap.[7]

Do not pour any solution containing this compound down the drain.[8][9]

Contaminated Labware:

Dispose of all materials that have come into contact with RTI-13951-33 (e.g., pipette tips,

gloves, weigh boats, bench paper) as hazardous chemical waste.[10]

Collect these materials in a designated, clearly labeled, and sealed container or bag.

3. Hazardous Waste Labeling

Immediate Labeling: As soon as waste is generated, label the container clearly.[7]

Required Information: The label must include:

The words "Hazardous Waste"[7]

The full chemical name: "RTI-13951-33"

If in solution, list all components with their approximate percentages (e.g., "RTI-13951-33
in DMSO/Saline 10%/90%").

The date of waste generation.

4. Storage of Hazardous Waste
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Designated Area: Store the labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA) within your laboratory.[11]

Safe Storage Practices: The SAA should be at or near the point of waste generation, and the

waste should be stored away from incompatible materials.[11][12] Ensure containers are

securely closed except when adding waste.

5. Arranging for Disposal

Contact EHS: Follow your institution's specific procedures to request a hazardous waste

pickup from the Environmental Health and Safety (EHS) department.[7]

Provide Information: Be prepared to provide all known information about RTI-13951-33 to the

EHS personnel.

Record Keeping: Maintain a log of the generated waste, including the chemical name,

quantity, and date of generation, as this is a standard laboratory practice and may be

required for regulatory compliance.[7]

Visualizing the Disposal Workflow
The following diagrams illustrate the decision-making process and the overall workflow for the

proper disposal of RTI-13951-33.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Novel_Chemical_Compounds_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b15606417?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Novel_Chemical_Compounds_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b15606417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision Process for RTI-13951-33 Waste
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Caption: Decision process for handling RTI-13951-33 waste.
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Figure 2: Step-by-Step Disposal Workflow for RTI-13951-33
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Caption: Procedural workflow for RTI-13951-33 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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